Cas no 25812-30-0 (Gemfibrozil)

• Product Name: Gemfibrozil
• CAS No: 25812-30-0
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• MDL: MFCD00079335
• CID: 52797
• PubChem ID: 3463
• Update Time: 2026-05-14

Gemfibrozil Chemical and Physical Properties

Names and Identifiers

• Gemfibrozil
• 2,2-Dimethyl-5-(2,5-Dimethylphenoxy)Valeric
• 2,2-dimethyl-5-(2,5-xylyloxy)-valericaci
• 5-(2,5-Dimethylphenoxy)-2,2-DimethylpentamoicAcid
• 5-(2,5-dimethylphenoxy)-2,2-dimethyl-pentanoicaci
• ci-719
• lopid
• PENTANOIC ACID, 5-(2,5-DIMETHYLPHENOXY)-2,2-DIMETHYL-
• 5-(2,5-DIMETHYLPHYLPHENOXY)-2,2-DIMETHYLPENTANOIC ACID
• 5-(2,5-Dimethylphenoxy)-2,2-dimethylpentanoic acid
• 2,2-Dimethyl-5-(2,5-dimethylphenoxy)pentanoic Acid
• 2,2-Dimethyl-5-(2,5-dimethylphenoxy)pentanoic acid (2,2-Dimethyl-5-(2,5-xylyloxy)valeric acid
• 2,2-Dimethyl-5-(2,5-dimethylphenoxy)valeric Acid
• C1-719
• CI-7
• Decrelip
• GEMFIBROZIL,USP
• Genlip
• Lipozid
• Lipttr
• 2,2-Dimethyl-5-(2,5-xylyloxy)valeric acid
• Jezil
• Lipur
• Bolutol
• Apo-Gemfibrozil
• Gemfibromax
• Lipazil
• Fibratol
• Trialmin
• Litarek
• Hipolixan
• Fibrocit
• Cholespid
• Gemlipid
• Gemfibril
• Ausgem
• Pilder
• Gemfibrozilo
• Gemfibrozilum
• Renabrazin
• Progemzal
• Synbrozil
• Lifibron
• Ipolipid
• Taborcil
• Normolip
• Lanaterom
• Regulip
• Reducel
• Tentroc
• Lipira
• Gemnpid
• Elmogan
• Clearol
• Polyxit
• Micolip
• Sinelip
• Lipizyl
• Lipigem
• Innogen
• Fetinor
• Brozil
• Gozid
• Hidil
• Gemd
• WL-Gemfibrozil
• Gevilo

• MDL： MFCD00079335
• Inchi： 1S/C15H22O3/c1-11-6-7-12(2)13(10-11)18-9-5-8-15(3,4)14(16)17/h6-7,10H,5,8-9H2,1-4H3,(H,16,17)
• InChI Key： HEMJJKBWTPKOJG-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C(C(=O)O[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1881200

Computed Properties

• Exact Mass: 250.15700
• Monoisotopic Mass: 250.156895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White crystalline powder, odorless and tasteless
• Density: 1.1109 (rough estimate)
• Melting Point: 59.0 to 63.0 deg-C
• Boiling Point: 159°C/0.02mmHg(lit.)
• Flash Point: 141.6 °C
• Refractive Index: 1.5020 (estimate)
• PSA: 46.53000
• LogP: 3.57320
• Merck: 4388
• Solubility: Soluble in methanol, ethanol, acetone or hexane, insoluble in water; Soluble in sodium hydroxide solution.

Gemfibrozil Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：YV7120000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Toxicity：LD50 in mice, rats (mg/kg): 3162, 4786 orally (Kurtz)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Gemfibrozil

Professional Introduction to Gemfibrozil (CAS No. 25812-30-0)

Gemfibrozil, a compound with the chemical name 2-(4-hydroxyphenyl)-2-(5-methyl-2-oxo-1,3-propanediyl)ethanone, is widely recognized for its therapeutic applications in the management of hyperlipidemia and hypercholesterolemia. This pharmaceutical agent belongs to the fibrates class, which are primarily used to lower serum triglyceride levels. The chemical structure of Gemfibrozil is characterized by a phenolic hydroxyl group and a methyl-substituted ketone moiety, which contribute to its unique pharmacological profile.

The CAS number 25812-30-0 uniquely identifies Gemfibrozil as a specific chemical entity in scientific and regulatory databases. This numerical identifier ensures precision in chemical nomenclature and facilitates accurate documentation in research, clinical trials, and pharmaceutical manufacturing. The compound’s molecular formula, C₁₅H₁₆O₃, reflects its composition and aids in understanding its biochemical interactions.

Recent advancements in the field of metabolic disorders have highlighted the significance of fibrates like Gemfibrozil in modulating lipid metabolism. Studies have demonstrated that Gemfibrozil not only reduces triglyceride levels but also has a modest effect on increasing high-density lipoprotein (HDL) cholesterol. This dual action makes it a valuable therapeutic option for patients with mixed hyperlipidemia.

The pharmacological mechanism of action for Gemfibrozil involves the activation of peroxisome proliferator-activated receptors (PPARs), particularly PPARα. This receptor activation promotes the transcription of genes involved in fatty acid catabolism and apolipoprotein synthesis, thereby enhancing lipoprotein clearance from the bloodstream. Such insights have been reinforced by contemporary research, which underscores the role of PPARα agonists in improving cardiovascular outcomes.

In clinical practice, Gemfibrozil is often prescribed as a first-line therapy for patients with hyperlipidemia who do not respond adequately to lifestyle modifications alone. Its efficacy has been well-documented in multiple randomized controlled trials, where it has shown comparable results to other fibrates such as fenofibrate. Additionally, its once-daily dosing regimen enhances patient compliance, making it a practical choice for long-term management.

Emerging research also suggests potential benefits of Gemfibrozil beyond lipid management. Preliminary studies have explored its anti-inflammatory properties and its potential role in mitigating oxidative stress. These findings are particularly intriguing given the growing recognition of inflammation and oxidative stress as key contributors to atherosclerosis and other cardiovascular diseases. Further investigation is warranted to fully elucidate these mechanisms.

The synthesis of Gemfibrozil involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of this process, enabling scalable production for pharmaceutical use. Advances in green chemistry principles have also been integrated into its synthesis, reducing environmental impact while maintaining high-quality standards.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for the approval and monitoring of drugs like Gemfibrozil. These regulations ensure that therapeutic agents are safe and effective for their intended use. Post-marketing surveillance continues to play a crucial role in monitoring long-term adverse effects and updating therapeutic guidelines based on new evidence.

The future of Gemfibrozil research lies in exploring combination therapies with other lipid-lowering agents or novel drug targets identified through genomics and proteomics studies. Personalized medicine approaches may also enhance its therapeutic potential by tailoring treatment regimens based on individual patient profiles. Collaborative efforts between academia, industry, and regulatory bodies will be essential in driving these advancements forward.

In conclusion, Gemfibrozil (CAS No. 25812-30-0) remains a cornerstone in the management of hyperlipidemia due to its well-established efficacy and favorable pharmacokinetic profile. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications beyond traditional lipid management. As scientific understanding evolves, Gemfibrozil is poised to remain a relevant therapeutic option for patients with metabolic disorders worldwide.